Cas no 2229092-01-5 (3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid
• CAS No: 2229092-01-5
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6019570
• PubChem ID: 165860557
• Update Time: 2025-05-25

3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid
• 2229092-01-5
• EN300-1998164

• Inchi： 1S/C9H14O3S/c1-9(2)6(3-4-13-9)5-7(10)8(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： FREIFKOENKINHA-UHFFFAOYSA-N
• SMILES： S1CCC(CC(C(=O)O)=O)C1(C)C

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid (CAS No. 2229092-01-5)

In the realm of organic chemistry and pharmaceutical research, 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid (CAS No. 2229092-01-5) has emerged as a compound of significant interest. This molecule, characterized by its unique thiolane ring and oxopropanoic acid moiety, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's 2,2-dimethylthiolan-3-yl group contributes to its stability, while the 2-oxopropanoic acid segment offers reactive sites for further derivatization. Such features make it a valuable intermediate in synthesizing heterocyclic compounds, a class of molecules widely explored for their biological activities. Recent studies highlight its role in developing enzyme inhibitors and metabolic modulators, aligning with the growing demand for precision medicine.

From an industrial perspective, CAS No. 2229092-01-5 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to minimize waste, leveraging catalytic processes and biodegradable solvents. This aligns with global trends toward sustainable chemical production, addressing concerns raised by environmentally conscious consumers and regulatory bodies.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to characterize this compound. Its purity and stability under varying conditions (e.g., pH, temperature) are critical for reproducibility in research. Notably, the dimethylthiolane ring exhibits resistance to oxidative degradation, a property leveraged in long-term storage formulations.

In the context of AI-driven drug design, 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid serves as a scaffold for virtual screening. Computational models predict its interactions with proteins like kinases and G-protein-coupled receptors, accelerating hit-to-lead optimization. Such applications resonate with the pharmaceutical industry's push for faster, cost-effective R&D pipelines.

Consumer interest in nutraceuticals has also spurred investigations into this compound's potential as a bioactive ingredient. Preliminary data suggest modulatory effects on cellular redox pathways, though rigorous clinical validation remains ongoing. These findings are frequently discussed in forums focusing on natural product derivatives and functional foods.

Regulatory compliance is another key consideration. While 2229092-01-5 is not classified as hazardous, adherence to REACH and FDA guidelines ensures safe handling in laboratory settings. Documentation of its ecotoxicological profile is increasingly requested by stakeholders prioritizing environmental, social, and governance (ESG) criteria.

Looking ahead, interdisciplinary collaborations will likely unlock novel applications for this compound. Its synergy with nanotechnology (e.g., drug delivery systems) and bioconjugation techniques exemplifies innovation at the chemistry-biology interface. As synthetic methodologies advance, 3-(2,2-dimethylthiolan-3-yl)-2-oxopropanoic acid may well become a cornerstone in next-generation therapeutics and beyond.